Cas no 2138373-29-0 (1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine)

• Product Name: 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine
• CAS No: 2138373-29-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5610927
• PubChem ID: 165476122
• Update Time: 2025-05-24

1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-843277
• 2138373-29-0
• 1-cyclobutanecarbonyl-2-(methoxymethyl)piperazine
• 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine

• Inchi： 1S/C11H20N2O2/c1-15-8-10-7-12-5-6-13(10)11(14)9-3-2-4-9/h9-10,12H,2-8H2,1H3
• InChI Key： IZFDTDBCANGTBF-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CCNCC1COC

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine

Comprehensive Overview of 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine (CAS No. 2138373-29-0)

1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine (CAS No. 2138373-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both a cyclobutanecarbonyl group and a methoxymethyl substituent on the piperazine ring makes this molecule particularly interesting for researchers exploring novel bioactive molecules.

In recent years, the demand for piperazine-based compounds has surged, driven by their role as key intermediates in the synthesis of various pharmaceuticals. 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine stands out due to its potential applications in central nervous system (CNS) drug development, where piperazine scaffolds are often employed to modulate receptor activity. Researchers are particularly interested in how the cyclobutanecarbonyl moiety influences the compound's pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability.

The synthesis of CAS No. 2138373-29-0 typically involves multi-step organic reactions, with careful attention to the introduction of the methoxymethyl group at the 2-position of the piperazine ring. This structural modification is crucial as it can significantly alter the compound's solubility and bioavailability. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine more accessible for pharmacological evaluation.

From a therapeutic perspective, this compound has shown promise in preliminary screening assays targeting various neurological pathways. The piperazine core is known to interact with multiple neurotransmitter systems, while the cyclobutanecarbonyl group may contribute to enhanced selectivity. These characteristics make CAS No. 2138373-29-0 a valuable candidate for further investigation in drug development programs, particularly in areas such as cognitive enhancement and mood regulation.

In the context of current research trends, 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine aligns with the growing interest in small molecule modulators of protein-protein interactions. The compound's balanced lipophilicity, conferred by its cyclobutane ring and methoxymethyl side chain, makes it an attractive scaffold for medicinal chemistry optimization. Researchers are particularly keen to explore how these structural elements influence the molecule's conformation and binding affinity to biological targets.

Quality control and analytical characterization of CAS No. 2138373-29-0 are critical aspects of its research applications. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These analytical methods ensure that researchers work with well-characterized material, which is essential for reproducible biological testing and structure-activity relationship studies.

The stability profile of 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine under various storage conditions has been another area of investigation. Proper handling and storage recommendations have been developed to maintain the compound's integrity, taking into account factors such as temperature sensitivity and potential hydrolysis of the methoxymethyl group. These practical considerations are crucial for laboratories working with this compound on a regular basis.

Looking forward, CAS No. 2138373-29-0 represents an exciting opportunity for further exploration in chemical biology and drug discovery. Its structural features offer multiple points for derivatization, allowing medicinal chemists to create diverse analog libraries. The compound's potential applications extend beyond pharmaceuticals, with possible uses in materials science and agrochemical research, where piperazine derivatives have shown utility as building blocks for more complex functional molecules.

For researchers interested in obtaining 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine, it is important to source the compound from reputable suppliers who can provide comprehensive analytical data and proper documentation. The growing demand for specialized piperazine compounds has led to increased commercial availability, though quality assurance remains paramount for research applications requiring high-purity materials.

In conclusion, 1-Cyclobutanecarbonyl-2-(methoxymethyl)piperazine (CAS No. 2138373-29-0) represents a fascinating example of modern medicinal chemistry with broad potential across multiple research domains. Its unique combination of structural elements continues to attract scientific interest, positioning it as a valuable tool for innovation in drug discovery and chemical biology. As research progresses, we anticipate new insights into this compound's properties and applications, further solidifying its importance in scientific exploration.